Cas no 32348-91-7 (Phosphoric acid,mono(4-nitrophenyl) ester, ammonium salt (1:2))
32348-91-7 structure
Product Name:Phosphoric acid,mono(4-nitrophenyl) ester, ammonium salt (1:2)
CAS No:32348-91-7
MF:C6H12N3O6P
MW:253.149742126465
CID:293574
PubChem ID:122593
Update Time:2025-04-19
Phosphoric acid,mono(4-nitrophenyl) ester, ammonium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,mono(4-nitrophenyl) ester, ammonium salt (1:2)
- diazanium,(4-nitrophenyl) phosphate
- Diammonium 4-nitrophenyl phosphate
- Phosphoric acid, mono(4-nitrophenyl) ester, diammonium salt
- EINECS 251-003-0
- DTXSID1067673
- 32348-91-7
- NS00029264
- Phosphoric acid, mono(4-nitrophenyl) ester, ammonium salt (1:2)
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- Inchi: 1S/C6H6NO6P.2H3N/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12;;/h1-4H,(H2,10,11,12);2*1H3
- InChI Key: HMBDBPRVHYUSKG-UHFFFAOYSA-N
- SMILES: P(=O)([O-])([O-])OC1C=CC(=CC=1)[N+](=O)[O-].[NH4+].[NH4+]
Computed Properties
- Exact Mass: 253.04646
- Monoisotopic Mass: 253.04637211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 188.56
Phosphoric acid,mono(4-nitrophenyl) ester, ammonium salt (1:2) Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
32348-91-7 (Phosphoric acid,mono(4-nitrophenyl) ester, ammonium salt (1:2)) Related Products
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- 330-13-2(4-Nitrophenyl phosphate)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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